Cas no 1343571-50-5 (4-{1-(4-chlorophenyl)ethylamino}butan-2-ol)
4-{1-(4-chlorophenyl)ethylamino}butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanol, 4-[[1-(4-chlorophenyl)ethyl]amino]-
- 4-{1-(4-chlorophenyl)ethylamino}butan-2-ol
-
- Inchi: 1S/C12H18ClNO/c1-9(15)7-8-14-10(2)11-3-5-12(13)6-4-11/h3-6,9-10,14-15H,7-8H2,1-2H3
- InChI Key: FWLMYKBPKWUCMK-UHFFFAOYSA-N
- SMILES: CC(O)CCNC(C1=CC=C(Cl)C=C1)C
4-{1-(4-chlorophenyl)ethylamino}butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-161949-0.05g |
4-{[1-(4-chlorophenyl)ethyl]amino}butan-2-ol |
1343571-50-5 | 0.05g |
$624.0 | 2023-02-17 | ||
| Enamine | EN300-161949-0.1g |
4-{[1-(4-chlorophenyl)ethyl]amino}butan-2-ol |
1343571-50-5 | 0.1g |
$653.0 | 2023-02-17 | ||
| Enamine | EN300-161949-0.25g |
4-{[1-(4-chlorophenyl)ethyl]amino}butan-2-ol |
1343571-50-5 | 0.25g |
$683.0 | 2023-02-17 | ||
| Enamine | EN300-161949-0.5g |
4-{[1-(4-chlorophenyl)ethyl]amino}butan-2-ol |
1343571-50-5 | 0.5g |
$713.0 | 2023-02-17 | ||
| Enamine | EN300-161949-1.0g |
4-{[1-(4-chlorophenyl)ethyl]amino}butan-2-ol |
1343571-50-5 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-161949-2.5g |
4-{[1-(4-chlorophenyl)ethyl]amino}butan-2-ol |
1343571-50-5 | 2.5g |
$1454.0 | 2023-02-17 | ||
| Enamine | EN300-161949-5.0g |
4-{[1-(4-chlorophenyl)ethyl]amino}butan-2-ol |
1343571-50-5 | 5.0g |
$2152.0 | 2023-02-17 | ||
| Enamine | EN300-161949-10.0g |
4-{[1-(4-chlorophenyl)ethyl]amino}butan-2-ol |
1343571-50-5 | 10.0g |
$3191.0 | 2023-02-17 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00987077-1g |
4-{[1-(4-chlorophenyl)ethyl]amino}butan-2-ol |
1343571-50-5 | 95% | 1g |
¥3717.0 | 2023-04-10 | |
| Enamine | EN300-161949-50mg |
4-{[1-(4-chlorophenyl)ethyl]amino}butan-2-ol |
1343571-50-5 | 50mg |
$528.0 | 2023-09-22 |
4-{1-(4-chlorophenyl)ethylamino}butan-2-ol Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 4-{1-(4-chlorophenyl)ethylamino}butan-2-ol
Chemical Profile of 4-{1-(4-chlorophenyl)ethylamino}butan-2-ol (CAS No. 1343571-50-5)
4-{1-(4-chlorophenyl)ethylamino}butan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1343571-50-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a butan-2-ol backbone substituted with a 1-(4-chlorophenyl)ethylamino group, has garnered attention due to its structural complexity and potential biological activities. The presence of the chloro-substituted phenyl ring and the amine-containing side chain suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation in medicinal chemistry.
The structural motif of 4-{1-(4-chlorophenyl)ethylamino}butan-2-ol positions it as a potential scaffold for drug discovery efforts. The butan-2-ol moiety provides a flexible aliphatic chain that can modulate solubility and metabolic stability, while the amine group offers opportunities for hydrogen bonding and ionic interactions with biological receptors. The chloro-substituent on the phenyl ring enhances lipophilicity and electronic properties, influencing both binding affinity and pharmacokinetic profiles. Such features are often exploited in the design of small-molecule inhibitors, agonists, or modulators.
In recent years, there has been growing interest in molecules that incorporate aminoalkyl chains linked to aromatic rings. These structures are frequently explored for their ability to engage with protein targets through multiple interaction modes, including hydrophobic interactions, π-stacking, and polar hydrogen bonding. The specific arrangement of atoms in 4-{1-(4-chlorophenyl)ethylamino}butan-2-ol may contribute to its potential as a pharmacophore in developing treatments for various therapeutic areas. For instance, similar scaffolds have been investigated in the context of central nervous system (CNS) drugs, where precise molecular geometry is critical for crossing the blood-brain barrier.
Advances in computational chemistry have enabled more efficient screening of compounds like 4-{1-(4-chlorophenyl)ethylamino}butan-2-ol for biological activity. Molecular docking studies can predict binding modes and affinities to target proteins, while molecular dynamics simulations can provide insights into conformational flexibility and dynamic interactions. These computational tools are increasingly integrated into drug discovery pipelines, allowing researchers to prioritize compounds based on both structural features and predicted efficacy. The versatility of 4-{1-(4-chlorophenyl)ethylamino}butan-2-ol makes it an attractive candidate for such virtual screening efforts.
The synthesis of 4-{1-(4-chlorophenyl)ethylamino}butan-2-ol involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps likely include nucleophilic substitution reactions to introduce the amine functionality, followed by protection-deprotection strategies to control reactivity at different positions. The chloro-substituent on the phenyl ring may require careful handling to prevent unwanted side reactions during synthesis. Given its complexity, optimizing synthetic routes for high yield and purity is essential for subsequent biological evaluation.
In parallel with synthetic efforts, researchers are exploring novel methodologies for derivatizing 4-{1-(4-chlorophenyl)ethylamino}butan-2-ol to expand its chemical space. Functional group modifications can alter physicochemical properties or introduce new biological activities. For example, replacing the primary amine with secondary or tertiary amines could influence metabolic stability or binding interactions. Similarly, introducing heterocyclic moieties into the aromatic ring or aliphatic chain could open avenues for exploring different pharmacological profiles.
The potential applications of 4-{1-(4-chlorophenyl)ethylamino}butan-2-ol extend beyond traditional small-molecule drug development. Its structural features make it suitable for use as an intermediate in larger synthetic schemes or as a building block for libraries of diverse compounds. High-throughput synthesis techniques combined with automated purification methods can accelerate the generation of analogues for screening purposes. Such approaches are particularly valuable in academic and industrial settings where rapid exploration of chemical space is desired.
Recent publications have begun to shed light on related compounds that share structural similarities with 4-{1-(4-chlorophenyl)ethylamino}butan-2-ol. For instance, studies on aminoalkyl-substituted phenols have shown promise in modulating enzyme activity or receptor binding. By comparing these findings with those of our compound, researchers can gain insights into how specific structural modifications influence biological outcomes. This comparative analysis is crucial for guiding future design iterations and optimizing lead candidates.
The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. 4-{1-(4-chlorophenyl)ethylamino}butan-2-ol, with its intriguing structure and potential biological relevance, exemplifies how fundamental chemical research can drive therapeutic innovation. As synthetic methodologies improve and computational tools become more sophisticated, compounds like this will continue to play a pivotal role in discovering next-generation medicines.
In conclusion,4-{1-(4-chlorophenyl)ethylamino}butan-2-ol (CAS No. 1343571-50-5) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features offer opportunities for developing bioactive molecules with applications across multiple therapeutic domains. Through continued research into its synthesis, derivatization, and biological evaluation, this compound holds promise as a valuable tool in advancing drug discovery efforts worldwide.
1343571-50-5 (4-{1-(4-chlorophenyl)ethylamino}butan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)